Cas no 97465-71-9 (Tanshindiol C)

Tanshindiol C structure
Tanshindiol C structure
Product Name:Tanshindiol C
CAS No:97465-71-9
MF:C18H16O5
MW:312.316645622253
CID:1991432
PubChem ID:126072
Update Time:2024-10-25

Tanshindiol C Chemical and Physical Properties

Names and Identifiers

    • (6R)-6,7,8,9-Tetrahydro-6β,7α-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
    • Tanshindiol C
    • (6R,7R)-6,7,8,9-Tetrahydro-6,7-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
    • Przewaquinone D
    • Przewaquinone E
    • BDBM50017292
    • (6R,7R)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
    • (6R,7R)-6,7,8,9-Tetrahydro-6,7-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
    • Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-6,7-dihydroxy-1,6-dimethyl-, (6R-trans)- (ZCI)
    • (-)-Tanshindiol C
    • Tanshinodiol C
    • CHEMBL3287734
    • AKOS040762395
    • 6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
    • CS-0090502
    • 97465-71-9
    • MS-24549
    • (6R,7R)-6,7-dihydroxy-1,6-dimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
    • 96839-30-4
    • DTXSID30914287
    • Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-6,7-dihydroxy-1,6-dimethyl-, (6R,7R)-(-)-
    • HY-122936
    • SCHEMBL14417695
    • Phenanthro(1,2-b)furan-10,11-dione, 6,7,8,9-tetrahydro-6,7-dihydroxy-1,6-dimethyl-
    • (6R,7R)-6,7-dihydroxy-1,6-dimethyl-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione
    • G89239
    • DA-67924
    • (6R)-6,7,8,9-Tetrahydro-6beta,7alpha-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
    • Inchi: 1S/C18H16O5/c1-8-7-23-17-10-3-5-11-9(4-6-12(19)18(11,2)22)14(10)16(21)15(20)13(8)17/h3,5,7,12,19,22H,4,6H2,1-2H3/t12-,18-/m1/s1
    • InChI Key: RTKDBIDPGKCZJS-KZULUSFZSA-N
    • SMILES: O[C@]1(C)C2C=CC3C4=C(C(C)=CO4)C(C(C=3C=2CC[C@H]1O)=O)=O

Computed Properties

  • Exact Mass: 312.09977361g/mol
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 87.7

Experimental Properties

  • Color/Form: Red powder
  • Density: 1.436±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Tanshindiol C Pricemore >>

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Tanshindiol C Production Method

Production Method 1

Reaction Conditions
Reference
Ultrasound-promoted Diels-Alder reactions: syntheses of tanshinone IIA, nortanshinone, and (±)-tanshindiol B
Lee, Junning; Snyder, John K., Journal of the American Chemical Society, 1989, 111(4), 1522-4

Production Method 2

Reaction Conditions
Reference
Total synthesis of (±)-tanshinol B, tanshinone I, and (±)-tanshindiol B and C
Wang, Fan; Yang, Hong; Yu, Shujuan; Xue, Yu; Fan, Zhoulong; et al, Organic & Biomolecular Chemistry, 2018, 16(18), 3376-3381

Tanshindiol C Raw materials

Tanshindiol C Preparation Products

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